Cas no 670269-91-7 (1-phenyl-4-4-(pyridin-2-yl)piperazin-1-ylphthalazine)

• Product Name: 1-phenyl-4-4-(pyridin-2-yl)piperazin-1-ylphthalazine
• CAS No: 670269-91-7
• MF: C₂₃H₂₁N₅
• MW: 367.446344137192
• CID: 6356097
• PubChem ID: 2953439
• Update Time: 2025-06-14

1-phenyl-4-4-(pyridin-2-yl)piperazin-1-ylphthalazine Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-4-4-(pyridin-2-yl)piperazin-1-ylphthalazine
• MLS000049685
• SCHEMBL13977440
• AKOS000811221
• 1-phenyl-4-(4-pyridin-2-ylpiperazin-1-yl)phthalazine
• HMS2385A20
• 1-phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine
• MLS002546424
• REGID_for_CID_2953439
• 1-phenyl-4-[4-(2-pyridinyl)-1-piperazinyl]phthalazine
• 670269-91-7
• F1142-4568
• CHEMBL1576518
• SMR000076308
• 1-phenyl-4-(4-(pyridin-2-yl)piperazin-1-yl)phthalazine

• Inchi： 1S/C23H21N5/c1-2-8-18(9-3-1)22-19-10-4-5-11-20(19)23(26-25-22)28-16-14-27(15-17-28)21-12-6-7-13-24-21/h1-13H,14-17H2
• InChI Key： PNIJLOZKIYLNDS-UHFFFAOYSA-N
• SMILES： N1(C2=C3C=CC=CC3=C(C3C=CC=CC=3)N=N2)CCN(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 367.17969569g/mol
• Monoisotopic Mass: 367.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-phenyl-4-4-(pyridin-2-yl)piperazin-1-ylphthalazine

Comprehensive Overview of 1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine (CAS No. 670269-91-7)

1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine (CAS No. 670269-91-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of phthalazine derivatives, which are known for their diverse biological activities and utility in drug discovery. The presence of both phenyl and pyridinylpiperazine moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine has surged, driven by their potential in targeting central nervous system (CNS) disorders and cancer therapeutics. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific receptors, which could pave the way for novel treatments. The compound's CAS No. 670269-91-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine lies in its molecular versatility. The piperazine ring enhances its solubility and bioavailability, while the phthalazine core contributes to its stability and reactivity. These attributes make it a valuable scaffold for designing small-molecule inhibitors and ligands for various biological targets. Its synthesis and optimization are often discussed in forums focusing on organic synthesis and drug design.

The compound's potential extends beyond traditional medicine. With the rise of computational chemistry and AI-driven drug discovery, CAS No. 670269-91-7 has become a subject of interest for in silico screening and molecular docking studies. Researchers are leveraging machine learning algorithms to predict its interactions with proteins, aiming to accelerate the development of next-generation therapeutics. This aligns with the growing trend of integrating big data and biotechnology in modern research.

From an industrial perspective, 1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine is also explored for its applications in material science. Its aromatic and heterocyclic components make it a potential candidate for organic electronics and photovoltaic materials. The compound's ability to form stable complexes with metals could further expand its utility in catalysis and sensor technology.

In conclusion, 1-Phenyl-4-[4-(pyridin-2-yl)piperazin-1-yl]phthalazine (CAS No. 670269-91-7) represents a multifaceted compound with broad implications across pharmaceuticals, biotechnology, and material science. Its structural complexity and functional diversity continue to inspire innovative research, making it a noteworthy subject in contemporary scientific discourse.